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Compound of Interest

Compound Name: SU-8000

Cat. No.: B1198560 Get Quote

SU-8 is a specialized epoxy-based negative photoresist widely used in research and industry

for creating high-aspect-ratio microstructures. Proper handling and disposal are critical to

ensure laboratory safety and environmental protection. This guide provides detailed procedures

for the safe disposal of SU-8 photoresist and associated waste materials, tailored for

researchers, scientists, and drug development professionals. It is important to note that while

the query specified "SU-8000," this designation primarily refers to an ultrasound processor. The

following information pertains to the SU-8 series of photoresists, including the SU-8 2000 and

3000 series, which are commonly used in laboratory settings.

Chemical Components and Hazards
SU-8 photoresists are complex mixtures containing several hazardous components. All waste

generated during the SU-8 process must be treated as hazardous waste.[1][2][3] Do not

dispose of any SU-8 related materials down the drain or in regular trash.[1][4][5]
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Component Function Key Hazards

Epoxy Resin (e.g., Bisphenol A

novolac)
Photo-imageable polymer

Causes skin irritation, serious

eye irritation, and may cause

an allergic skin reaction. Toxic

to aquatic life with long-lasting

effects.[1][6][7]

Gamma-Butyrolactone (GBL) Solvent

Harmful if swallowed, causes

serious eye damage, and may

cause drowsiness or dizziness.

[3]

Cyclopentanone Solvent

Flammable liquid and vapor,

harmful if swallowed or in

contact with skin, causes

serious eye irritation, and may

cause respiratory irritation.[1]

Propylene Carbonate Solvent
Causes serious eye irritation.

[8]

Triarylsulfonium

hexafluoroantimonate salts
Photoacid Generator

Harmful if swallowed, causes

skin and eye irritation, and is

toxic to aquatic life with long-

lasting effects.[9][10]

Waste Segregation and Collection
Proper segregation of waste streams is essential for safe and compliant disposal. All waste

containers must be clearly labeled with "Hazardous Waste" and a description of the contents.

Liquid Waste
Unused/Expired SU-8 Resist: Collect in a designated, sealed, and properly labeled waste

container. Due to its photosensitivity, store the waste container in a dark or opaque

secondary container.[1][5][6]
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Developer (e.g., SU-8 Developer, PGMEA): Collect all used developer in a separate, labeled

hazardous waste container.

Solvents (e.g., Acetone, Isopropyl Alcohol): Solvents used for cleaning and rinsing should be

collected in a designated solvent waste container.

Solid Waste
Contaminated Materials: All items that come into contact with SU-8 resist, such as wipes,

gloves, pipette tips, and empty resist bottles, must be disposed of as hazardous solid waste.

Empty SU-8 Bottles: Triple-rinse the empty bottle with a suitable solvent (e.g., acetone). The

first rinseate must be collected as hazardous waste. After rinsing and allowing it to air dry,

the bottle can be disposed of according to institutional guidelines, which may still require it to

be treated as hazardous waste.

Step-by-Step Disposal Procedures
The following workflow outlines the procedural steps for the proper disposal of waste generated

during the SU-8 photolithography process.
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SU-8 Waste Disposal Workflow

Experimental Protocols for Waste Handling
Protocol 1: Collection of Liquid SU-8 Waste

Designate a Waste Container: Use a chemically resistant container, such as a high-density

polyethylene (HDPE) or glass bottle, specifically for liquid SU-8 waste. Ensure it has a

secure screw-top cap.

Labeling: Clearly label the container with "Hazardous Waste: SU-8 Photoresist and

Developer Waste". Include the primary chemical constituents and their approximate

concentrations if known.

Collection: During your process, carefully pour all waste SU-8 resist, used developer, and

initial solvent rinses into the designated waste container using a funnel.
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Storage: Keep the waste container closed when not in use and store it in a well-ventilated

area, away from ignition sources and direct sunlight.[1][5][6]

Protocol 2: Handling of Solid SU-8 Contaminated Waste

Designate a Waste Bag/Container: Use a heavy-duty, labeled bag or a rigid container lined

with a plastic bag for the collection of solid waste.

Collection: Place all contaminated items, including gloves, wipes, and other disposable

materials, directly into the designated solid waste container immediately after use.

Empty Bottle Disposal: a. Triple rinse the empty SU-8 bottle with a small amount of an

appropriate solvent (e.g., acetone). b. Pour the first rinse into the liquid hazardous waste

container. Subsequent rinses can also be added to the solvent waste stream. c. Allow the

bottle to air dry completely in a fume hood. d. Deface the original label and dispose of the

bottle as solid hazardous waste.

Protocol 3: Arranging for Final Disposal

Contact EHS: Once your waste containers are full, contact your institution's Environmental

Health and Safety (EHS) department to arrange for a hazardous waste pickup.

Follow Institutional Procedures: Adhere to all specific procedures and documentation

requirements set forth by your EHS department for waste collection and disposal. Never

attempt to dispose of hazardous waste through a commercial waste disposal service without

explicit approval from EHS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bgu.ac.il [bgu.ac.il]

2. nano.pitt.edu [nano.pitt.edu]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.bgu.ac.il/media/u0ujhmui/su8_3000_series_resists_usa.pdf
https://www.bgu.ac.il/media/ji4ngiga/su8_2000_series_resists.pdf
https://uwaterloo.ca/giga-to-nanoelectronics-centre/sites/default/files/uploads/files/su-8_3000_series_resists.pdf
https://www.benchchem.com/product/b1198560?utm_src=pdf-custom-synthesis
https://www.bgu.ac.il/media/u0ujhmui/su8_3000_series_resists_usa.pdf
http://www.nano.pitt.edu/sites/default/files/MSDS/Resists/SU-8%202000%20Series%20MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. scribd.com [scribd.com]

4. pentachemicals.eu [pentachemicals.eu]

5. bgu.ac.il [bgu.ac.il]

6. uwaterloo.ca [uwaterloo.ca]

7. cdn.vanderbilt.edu [cdn.vanderbilt.edu]

8. cdhfinechemical.com [cdhfinechemical.com]

9. chemicalbook.com [chemicalbook.com]

10. pfaltzandbauer.com [pfaltzandbauer.com]

To cite this document: BenchChem. [Proper Disposal Procedures for SU-8 Photoresists].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198560#su-8000-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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